N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide

• IUPAC Name: N-(4-fluorophenyl)-4-[2-(1-hydroxycyclohexyl)ethynyl]benzamide
• InChI: InChI=1S/C21H20FNO2/c22-18-8-10-19(11-9-18)23-20(24)17-6-4-16(5-7-17)12-15-21(25)13-2-1-3-14-21/h4-11,25H,1-3,13-14H2,(H,23,24)
• InChI Key: MYPFIUXQKLFXNU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#CC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)F)O
• Molecular Formula: C21H20FNO2
• Molecular Weight: 337.4 g/mol

Description

N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide, also known as PF-04457845, is a selective antagonist of the nociceptin/orphanin FQ peptide (NOP) receptor. It was developed by Pfizer as a potential analgesic drug, but its use has extended to other areas of research due to its unique mechanism of action and physiological effects.

Mechanism of Action

N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide acts as a selective antagonist of the NOP receptor, which is involved in the regulation of pain, stress, and addiction. By blocking the activity of this receptor, N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide reduces the release of neurotransmitters such as dopamine and glutamate, leading to a reduction in pain and stress responses.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide has been shown to have a number of biochemical and physiological effects, including a reduction in pain responses, anxiety, and depression-like behaviors in preclinical studies. It has also been shown to have a potential role in the treatment of opioid addiction by reducing the rewarding effects of opioids.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide is its selective antagonism of the NOP receptor, which allows for more targeted research into the role of this receptor in pain, stress, and addiction. However, its use is limited by its potential for off-target effects and its lack of clinical efficacy in humans.

Future Directions

Future research into N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide could explore its potential use in the treatment of anxiety and depression, as well as its role in other areas such as addiction and stress. Additionally, further studies could investigate the potential for combination therapies with other drugs to enhance its efficacy in reducing pain and stress responses.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide involves several steps, including the reaction of 4-fluoroaniline with 4-(bromomethyl)benzoic acid to form 4-(4-fluorophenyl)benzoic acid. This compound is then reacted with 1-hydroxycyclohexylacetylene in the presence of a palladium catalyst to form the final product, N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide.

Scientific Research Applications

N-(4-fluorophenyl)-4-[(1-hydroxycyclohexyl)ethynyl]benzamide has been extensively studied for its potential use as an analgesic drug, but its unique mechanism of action has also led to research in other areas such as addiction, anxiety, and depression. It has been shown to have anxiolytic and antidepressant effects in preclinical studies, and its use has been explored in the treatment of opioid addiction.